Potassium (2-nitrophenyl)trifluoroborate

• IUPAC Name: potassium;trifluoro-(2-nitrophenyl)boranuide
• InChI: InChI=1S/C6H4BF3NO2.K/c8-7(9,10)5-3-1-2-4-6(5)11(12)13;/h1-4H;/q-1;+1
• InChI Key: DZHYOFKWMHZKBK-UHFFFAOYSA-N
• Canonical SMILES: [B-](C1=CC=CC=C1[N+](=O)[O-])(F)(F)F.[K+]
• Molecular Formula: C6H4BF3KNO2
• DSSTOX Substance ID: DTXSID00382338
• Molecular Weight: 229.01 g/mol
• CAS No.: 850623-64-2

Description

Potassium (2-nitrophenyl)trifluoroborate (KNPTF) is an organic compound with the molecular formula C6H4F3NO4K. It is a colorless solid that is soluble in water and organic solvents. KNPTF is used as a reagent in organic synthesis and can be used to synthesize a variety of compounds. It is also used as a catalyst in catalytic hydrogenation reactions. KNPTF is also used in the synthesis of pharmaceuticals, agrochemicals, and other chemicals.

Scientific Research Applications

Organotrifluoroborate in Cross-Coupling Reactions

Organotrifluoroborates, including potassium (2-nitrophenyl)trifluoroborate, are pivotal in Suzuki-Miyaura coupling reactions. The "slow release" mechanism of boronic acids from these reagents under coupling conditions minimizes side reactions and enhances reaction efficiency. This mechanism is crucial for reactions involving sensitive functional groups or where selectivity is paramount. The hydrolysis rates of these reagents and their application in cross-coupling have been thoroughly investigated, demonstrating the importance of the acid-base interplay in controlling reaction outcomes (Lennox & Lloyd‐Jones, 2012).

Metal Fluorides in Supramolecular Chemistry

This compound, due to its organometallic nature, participates in forming strong hydrogen and halogen bonds. This property is exploited in supramolecular chemistry to construct complex architectures and materials with specific functions. Studies on metal fluorides, including those derived from organotrifluoroborates, have provided insights into their bonding interactions, which are essential for designing new materials and catalysts (Libri et al., 2008).

Sensing Applications

The ability of this compound derivatives to bind selectively with ions like fluoride has been harnessed in developing sensing materials. For instance, certain dimeric o-carboranyl triarylborane compounds exhibit unique aggregation-induced emission properties upon fluoride ion binding, suggesting their potential in designing fluorescence-based sensors (Choi et al., 2016).

Analytical Chemistry Applications

This compound and its analogs have been utilized in analytical chemistry for the determination of cations, such as potassium ions. Modified electrodes incorporating these compounds have shown effectiveness in potentiometric sensors, providing a basis for developing sensitive and selective analytical methods for potassium ion detection (Mortimer et al., 1999).

Catalysis and Organic Transformations

This compound serves as a precursor in various organic transformations, including palladium-catalyzed decarboxylative coupling reactions. These reactions are pivotal for synthesizing complex organic molecules, offering pathways to construct carbon-carbon bonds efficiently (Shang et al., 2011). Furthermore, the development of green primary energetic materials highlights the utility of nitrophenyl derivatives in synthesizing high-energy-density materials with potential applications in explosives (Liu et al., 2017).

Mechanism of Action

Target of Action

Potassium (2-nitrophenyl)trifluoroborate is a versatile and stable boronic acid surrogate . It is primarily targeted in Suzuki-Miyaura cross-coupling reactions . These reactions are pivotal in the synthesis of various organic compounds, making this compound an essential reagent in organic chemistry .

Mode of Action

The mode of action of this compound involves its interaction with a transition metal catalyst, typically palladium, in Suzuki-Miyaura cross-coupling reactions . The this compound compound provides a boron atom that forms a bond with an organic halide or pseudohalide in the presence of the catalyst . This results in the formation of a new carbon-carbon bond .

Biochemical Pathways

The biochemical pathways affected by this compound are those involved in the synthesis of organic compounds via Suzuki-Miyaura cross-coupling reactions . The downstream effects include the formation of a wide range of organic compounds, including pharmaceuticals, agrochemicals, and materials for organic electronics .

Result of Action

The molecular and cellular effects of the action of this compound are seen in the formation of new carbon-carbon bonds in organic compounds . This enables the synthesis of a wide variety of complex organic molecules, contributing to advancements in fields such as medicinal chemistry and materials science .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the compound is stable under many commonly used and harsh reaction conditions . It should be stored away from oxidizing agents and in a cool, dry, and well-ventilated condition . The compound’s efficacy in Suzuki-Miyaura cross-coupling reactions can also be affected by the choice of catalyst and the reaction conditions .